Cas no 1342042-45-8 (N-(2-bromo-4-methylphenyl)thian-3-amine)

• Product Name: N-(2-bromo-4-methylphenyl)thian-3-amine
• CAS No: 1342042-45-8
• MF: C₁₂H₁₆BrNS
• MW: 286.231141090393
• CID: 5178772
• PubChem ID: 62871047
• Update Time: 2026-03-05

N-(2-bromo-4-methylphenyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-methylphenyl)thian-3-amine
• n-(2-Bromo-4-methylphenyl)tetrahydro-2h-thiopyran-3-amine
• 2H-Thiopyran-3-amine, N-(2-bromo-4-methylphenyl)tetrahydro-

• Inchi： 1S/C12H16BrNS/c1-9-4-5-12(11(13)7-9)14-10-3-2-6-15-8-10/h4-5,7,10,14H,2-3,6,8H2,1H3
• InChI Key： AUWWXQMJHRUITL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1NC1CSCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(2-bromo-4-methylphenyl)thian-3-amine

N-(2-Bromo-4-Methylphenyl)Thian-3-Amine: A Comprehensive Overview

The compound CAS No. 1342042-45-8, commonly referred to as N-(2-bromo-4-methylphenyl)thian-3-amine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thioamides, which are derivatives of thioamide functional groups. The structure of this compound consists of a thian ring (a five-membered ring containing sulfur and nitrogen atoms) attached to a substituted phenyl group, specifically a bromo and methyl-substituted benzene ring. This unique combination of functional groups makes it a valuable substrate for further chemical modifications and explorations.

Recent studies have highlighted the importance of N-(2-bromo-4-methylphenyl)thian-3-amine in the field of medicinal chemistry. Researchers have demonstrated that this compound exhibits promising biological activity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry revealed that this compound can effectively inhibit acetylcholinesterase, an enzyme linked to Alzheimer's disease. This finding underscores its potential as a lead molecule for drug development.

In addition to its biological applications, CAS No. 1342042-45-8 has also been explored in organic synthesis as a versatile building block. The presence of both bromine and methyl groups on the phenyl ring provides opportunities for further functionalization through substitution reactions. Moreover, the thian ring offers unique reactivity, making it an attractive component for constructing complex molecular architectures. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and enhancing its accessibility for research purposes.

The synthesis of N-(2-bromo-4-methylphenyl)thian-3-amine typically involves multi-step processes, including nucleophilic aromatic substitution and thiation reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Recent research has focused on optimizing these synthetic routes by employing green chemistry principles, such as using recyclable catalysts and minimizing waste generation. Such efforts align with global sustainability goals while maintaining the quality and performance of the final product.

From a structural perspective, the compound's stability is influenced by the electronic effects of its substituents. The bromine atom on the phenyl ring introduces electron-withdrawing effects, which can modulate the reactivity of the adjacent nitrogen atom in the thian ring. This interplay between substituents is crucial for understanding the compound's behavior in different chemical environments. Furthermore, computational studies have provided insights into its electronic structure, revealing potential sites for further modification to enhance its bioavailability or selectivity in biological systems.

In conclusion, CAS No. 1342042-45-8, or N-(2-bromo-4-methylphenyl)thian-3-amine, stands out as a valuable molecule with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a promising candidate for future research and development efforts.